Cas no 1309081-53-5 ((3S,4R)-4-aminotetrahydropyran-3-ol)

• Product Name: (3S,4R)-4-aminotetrahydropyran-3-ol
• CAS No: 1309081-53-5
• MF: C₅H₁₁NO₂
• MW: 117.1463
• MDL: MFCD20232299
• CID: 4668384
• Update Time: 2025-06-09

(3S,4R)-4-aminotetrahydropyran-3-ol Chemical and Physical Properties

Names and Identifiers

• TRANS-4-AMINOTETRAHYDROPYRAN-3-OL
• trans-?4-?aminotetrahydropyran?-?3-?ol
• (3R,4R)-rel-4-Aminotetrahydro-2H-pyran-3-ol
• PBQHDTRHGNGTLZ-RFZPGFLSSA-N
• trans-4-aminotetrahydro-2H-pyran-3-ol
• PB24500
• SB22797
• (3S,4R)-4-AMINOOXAN-3-OL
• trans-4-amino-3-hydroxy-tetrahydropyran
• 3-amino-1,5-anhydro-2,3-dideoxy-threo-pentitol
• (3S,4R)-4-Aminotetrahydro-2H-pyran-3-ol
• (3S,4R)-4-Amino-tetrahydro-pyran-3-ol
• (3S,4R)-4-aminotetrahydropyran-3-ol

• MDL： MFCD20232299
• Inchi： 1S/C5H11NO2/c6-4-1-2-8-3-5(4)7/h4-5,7H,1-3,6H2/t4-,5-/m1/s1
• InChI Key： PBQHDTRHGNGTLZ-RFZPGFLSSA-N
• SMILES： O1C([H])([H])C([H])([H])[C@]([H])([C@@]([H])(C1([H])[H])O[H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Topological Polar Surface Area: 55.5

Additional information on (3S,4R)-4-aminotetrahydropyran-3-ol

Chemical Profile of (3S,4R)-4-aminotetrahydropyran-3-ol (CAS No. 1309081-53-5)

(3S,4R)-4-aminotetrahydropyran-3-ol, identified by its Chemical Abstracts Service (CAS) number 1309081-53-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This chiral alcohol, characterized by its specific stereochemistry at the 3S and 4R positions, has garnered attention due to its structural complexity and potential biological activities. The tetrahydropyran ring system, combined with an amine functional group, positions this molecule as a valuable scaffold for drug discovery and development.

The synthesis and stereochemical control of (3S,4R)-4-aminotetrahydropyran-3-ol are critical for its applications in medicinal chemistry. The compound’s structure allows for modifications at multiple positions, making it a versatile intermediate in the synthesis of more complex molecules. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for this enantiomerically pure compound, which is essential for pharmacological studies.

In the realm of pharmaceutical research, (3S,4R)-4-aminotetrahydropyran-3-ol has been explored for its potential role in the development of novel therapeutic agents. Its structural motif is reminiscent of natural products and bioactive scaffolds found in various pharmacophores. For instance, derivatives of tetrahydropyrans have shown promise in inhibiting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The amine group provides a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific biological targets.

Recent studies have highlighted the compound’s utility as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases. By incorporating the (3S,4R)-4-aminotetrahydropyran-3-ol scaffold into kinase inhibitors, researchers aim to improve binding affinity and selectivity. Preliminary computational studies suggest that modifications at the 3-position could enhance interactions with the ATP-binding site of kinases, leading to more effective inhibitors.

The stereochemistry of (3S,4R)-4-aminotetrahydropyran-3-ol is particularly noteworthy, as enantiomeric purity is often a determining factor in drug efficacy and safety. The S-configured center at position 3 and the R-configured center at position 4 contribute to the molecule’s unique three-dimensional shape, which can influence its interactions with biological targets. Advances in chiral resolution techniques have enabled the production of high-purity enantiomers like this one, facilitating more accurate pharmacological evaluations.

Another area where (3S,4R)-4-aminotetrahydropyran-3-ol has shown promise is in the development of antiviral agents. The tetrahydropyran ring can mimic natural nucleoside structures, making it a potential candidate for interfering with viral replication processes. Researchers are investigating how structural analogs of this compound can disrupt viral polymerase enzymes without affecting host cell enzymes. This approach could lead to novel antiviral drugs with improved therapeutic profiles.

The chemical reactivity of (3S,4R)-4-aminotetrahydropyran-3-ol also makes it an attractive candidate for further derivatization. The amine group can undergo various reactions such as acylation, alkylation, and condensation reactions, allowing chemists to create a diverse library of derivatives. These derivatives can then be screened for biological activity across multiple assays to identify lead compounds for drug development.

In conclusion, (3S,4R)-4-aminotetrahydropyran-3-ol (CAS No. 1309081-53-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its stereochemistry, combined with its reactivity and versatility as a scaffold, makes it a valuable tool for drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.